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Compound of Interest

Compound Name: 5-Bromooctan-4-ol

Cat. No.: B15460786

Disclaimer: This document provides a summary of the potential hazards and toxicity of 5-
Bromooctan-4-ol based on available data for structurally similar compounds. No specific
toxicological studies have been identified for 5-Bromooctan-4-ol itself. Therefore, this guide
should be used for preliminary informational purposes only, and a comprehensive risk
assessment should be conducted prior to any handling or use of this substance.

Introduction

5-Bromooctan-4-ol is a halogenated alcohol. Due to the limited availability of specific
toxicological data for this compound, this guide utilizes information from surrogate molecules,
primarily 4-bromobutanol and 8-bromooctanol, to infer potential hazards. Halogenated
hydrocarbons, as a class, can exert toxic effects through various mechanisms, and it is crucial
to handle such compounds with appropriate caution.

Physicochemical Properties and Hazard
Classification

Quantitative data for 5-Bromooctan-4-ol is not readily available. The following table
summarizes the known properties of surrogate bromoalkanols.
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Property 4-Bromobutanol 8-Bromooctanol

CAS Number 33036-62-3[1] 50816-19-8[2][3][4][5]

Molecular Formula C4H9BrO[1][6][7] C8H17BrO[2][3][4][5]

Molecular Weight 153.02 g/mol [7] 209.12 g/mol [2][3]

Appearance Light yellow liquid[6] Colorless Oil[4]

Boiling Point 56 - 58 °C[6] 105-106 °C at 5 mmHg[3]

Flash Point 7 °C (44.6 °F)[6] >110 °C (>230 °F)[3][4]
Sparingly soluble in

Solubility Insoluble in water[6] Chloroform, slightly soluble in

Ethyl Acetate[4]

Hazard Classification of Surrogate Compounds:

Hazard

4-Bromobutanol

8-Bromooctanol

Flammability

Highly flammable liquid and
vapor[6]

Combustible liquid[3]

Acute Oral Toxicity

Category 4 (Harmful if
swallowed)[6]

Not classified

Skin Corrosion/Irritation

Causes skin irritation[6][8]

Causes skin irritation[2]

Serious Eye Damage/Irritation

Causes serious eye irritation[6]
[8]

Causes serious eye irritation[2]

Respiratory Irritation

May cause respiratory
irritation[6][8]

Not classified

Toxicological Profile (Based on Surrogates)

The toxicological properties of 5-Bromooctan-4-ol have not been fully investigated. Based on

data from surrogate bromoalkanols, the primary hazards are expected to be:
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» Skin and Eye Irritation: Direct contact with bromoalkanols like 4-bromobutanol and 8-
bromooctanol is known to cause skin and eye irritation.[2][6][8]

» Respiratory Tract Irritation: Inhalation of vapors may lead to respiratory irritation, as indicated
for 4-bromobutanol.[6][8]

e Harmful if Swallowed: 4-Bromobutanol is classified as harmful if swallowed.[6]

Long-term exposure to some halogenated hydrocarbons has been associated with liver and
kidney toxicity.[9]

Experimental Protocols

Specific experimental protocols for determining the toxicity of 5-Bromooctan-4-ol are not
available. However, standardized methods, such as those established by the Organisation for
Economic Co-operation and Development (OECD), are typically employed for assessing the
acute toxicity of chemical substances.

OECD Test Guideline 420: Acute Oral Toxicity - Fixed
Dose Procedure

This method is designed to assess the acute oral toxicity of a substance.

e Principle: A stepwise procedure is used where a substance is administered orally to a single
animal at a defined dose. The outcome of this initial test determines the dose for the next
animal. The test aims to identify a dose that causes clear signs of toxicity but no mortality.

» Animal Model: Typically, a single sex of rodent (usually females) is used.
e Procedure:
o Animals are fasted prior to dosing.
o The test substance is administered in a single dose by gavage.
o Animals are observed for mortality and clinical signs of toxicity for at least 14 days.

o Body weight is recorded weekly.
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o A gross necropsy is performed on all animals at the end of the study.

o Endpoint: The test allows for the determination of the dose at which evident toxicity is
observed and enables classification of the substance according to the Globally Harmonised
System (GHS) for chemical classification.[10]

OECD Test Guideline 402: Acute Dermal Toxicity

This guideline outlines the procedure for assessing acute dermal toxicity.
e Principle: The substance is applied to the shaved skin of an animal in a single dose.
e Animal Model: Rodents are typically used.

e Procedure:

o

The test substance is applied to a small area of the skin (approximately 10% of the body
surface area) and covered with a porous gauze dressing.

o

The exposure period is typically 24 hours.

[¢]

Animals are observed for mortality and signs of toxicity for 14 days.

[e]

Body weight is recorded weekly.

[e]

A gross necropsy is performed on all animals.

» Endpoint: The test provides information on the potential for a substance to cause toxicity
following dermal exposure.[11]

Visualizations
Conceptual Signaling Pathway for Halogenated
Hydrocarbon Toxicity

The exact mechanism of toxicity for 5-Bromooctan-4-ol is unknown. However, a general
mechanism for halogenated hydrocarbons involves metabolic activation to reactive
intermediates that can lead to cellular damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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